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Compound of Interest

Compound Name:
Tert-butyl 2,4-dioxopyrrolidine-1-

carboxylate

Cat. No.: B188780 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available literature on tert-butyl
2,4-dioxopyrrolidine-1-carboxylate, a key heterocyclic building block in medicinal chemistry.

This document details its physicochemical properties, a proposed synthetic protocol based on

established methodologies for analogous compounds, and an overview of the biological

significance of the broader class of pyrrolidine-2,4-dione derivatives.

Physicochemical Properties
tert-Butyl 2,4-dioxopyrrolidine-1-carboxylate is a stable, solid compound at room

temperature. Its Boc-protected nitrogen makes it an ideal intermediate for further chemical

modifications. Key quantitative data and properties are summarized in the table below.[1]
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Property Value Reference

CAS Number 182352-59-6 [1]

Molecular Formula C₉H₁₃NO₄ [1]

Molecular Weight 199.21 g/mol [1]

Appearance White to yellow solid

Storage Temperature 2-8°C, sealed in dry conditions

Purity Typically ≥95%

Topological Polar Surface Area 63.7 Å² [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 2 [1]

Proposed Synthesis
A detailed experimental protocol for the synthesis of tert-butyl 2,4-dioxopyrrolidine-1-
carboxylate is not explicitly available in the current body of peer-reviewed literature. However,

a highly analogous procedure for the synthesis of its six-membered ring counterpart, tert-butyl

2,4-dioxopiperidine-1-carboxylate, has been reported. This established method involves the

condensation of a Boc-protected amino acid with Meldrum's acid.

By analogy, a plausible and efficient synthetic route to tert-butyl 2,4-dioxopyrrolidine-1-
carboxylate is proposed, starting from N-Boc-glycine. This proposed workflow is outlined

below.
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Starting Materials

Reagents & Conditions

Final Product

N-Boc-glycine

EDC, DMAP

1. Coupling

Meldrum's acid

Anhydrous CH2Cl2, 0°C to rt

2. Reaction

Aqueous KHSO4 wash

3. Workup

Reflux in Ethyl Acetate

4. Cyclization

tert-Butyl 2,4-dioxopyrrolidine-1-carboxylate

5. Isolation

Click to download full resolution via product page

Proposed synthetic workflow for tert-butyl 2,4-dioxopyrrolidine-1-carboxylate.
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Detailed Experimental Protocol (Proposed)
This protocol is adapted from the reported synthesis of tert-butyl 2,4-dioxopiperidine-1-

carboxylate.

Materials:

N-Boc-glycine

Meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

4-Dimethylaminopyridine (DMAP)

Anhydrous Dichloromethane (CH₂Cl₂)

Ethyl Acetate (EtOAc)

5% aqueous Potassium Bisulfate (KHSO₄)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Coupling Reaction: To a solution of N-Boc-glycine (1.0 eq.), Meldrum's acid (1.1 eq.), and

DMAP (1.5 eq.) in anhydrous CH₂Cl₂ at 0°C under a nitrogen atmosphere, add EDC (1.2

eq.).

Reaction Progression: Allow the resulting solution to warm to room temperature and stir

overnight.

Aqueous Workup: Wash the reaction mixture with 5% aqueous KHSO₄. Separate the organic

layer, dry it over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced

pressure.

Cyclization: Dissolve the crude intermediate in EtOAc and reflux for 4 hours.
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Isolation and Purification: Reduce the solvent volume under vacuum and allow the solution

to crystallize at 4°C overnight. Filter the solid product and wash with cold EtOAc to afford

tert-butyl 2,4-dioxopyrrolidine-1-carboxylate.

Biological Activity and Applications of the
Pyrrolidine-2,4-dione Core
While tert-butyl 2,4-dioxopyrrolidine-1-carboxylate is primarily a synthetic intermediate, the

pyrrolidine-2,4-dione core is a recognized pharmacophore present in a variety of biologically

active molecules.[2][3] This scaffold is found in natural tetramic acids and has been exploited

for the development of compounds with a range of therapeutic and agricultural applications.[2]

Derivatives of pyrrolidine-2,4-dione have demonstrated significant activity in several areas:

Insecticidal Activity: Certain derivatives have shown potent larvicidal effects against mosquito

species like Culex quinquefasciatus.[2][3] The presence of an amide group on the

pyrrolidine-2,4-dione moiety appears to be important for this activity.[2]

Antifungal Activity: The pyrrolidine-2,4-dione scaffold is a core component of compounds with

fungicidal properties against various plant pathogens.[2][4]

Antibacterial Activity: The structural motif has been incorporated into molecules with

antibacterial properties.[3]

Herbicidal Activity: Some 3-(α-hydroxy-benzylidene)pyrrolidine-2,4-dione derivatives have

been reported to have high herbicidal efficiency.[2]

Other Therapeutic Areas: The pyrrolidine-2,4-dione core is also found in compounds

investigated as antitumor and antiviral agents.[2]

The diverse biological activities of pyrrolidine-2,4-dione derivatives are often achieved through

substitution at the 3-position of the heterocyclic ring.[2]
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Biological applications of the pyrrolidine-2,4-dione scaffold.

Conclusion
tert-Butyl 2,4-dioxopyrrolidine-1-carboxylate is a valuable building block for the synthesis of

more complex molecules, particularly those containing the biologically significant pyrrolidine-

2,4-dione core. While a dedicated synthetic procedure for this specific compound is not readily

available in the literature, a reliable protocol can be proposed based on established methods

for analogous structures. The diverse biological activities of pyrrolidine-2,4-dione derivatives

underscore the importance of this scaffold in drug discovery and agrochemical research,

making tert-butyl 2,4-dioxopyrrolidine-1-carboxylate a key intermediate for further

exploration in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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